Cas no 40566-07-2 (3-Iodo-1H-pyrrole-2-carbaldehyde)

3-Iodo-1H-pyrrole-2-carbaldehyde structure
40566-07-2 structure
Product Name:3-Iodo-1H-pyrrole-2-carbaldehyde
CAS No:40566-07-2
MF:C5H4INO
MW:220.995833396912
CID:1090674
PubChem ID:15541238
Update Time:2025-04-20

3-Iodo-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-1H-pyrrole-2-carbaldehyde
    • SB63746
    • 40566-07-2
    • SCHEMBL707856
    • DTXSID30573873
    • Inchi: 1S/C5H4INO/c6-4-1-2-7-5(4)3-8/h1-3,7H
    • InChI Key: MLQXUCNFPOWGGN-UHFFFAOYSA-N
    • SMILES: IC1C=CNC=1C=O

Computed Properties

  • Exact Mass: 220.93376g/mol
  • Monoisotopic Mass: 220.93376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 96.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.9Ų

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